Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)-

• CAS No.: 115204-49-4
• Molecular Formula: C23H25N7O
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2-amino-N-[3-[[6-(dimethylamino)purin-9-yl]methyl]phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C23H25N7O/c1-29(2)21-20-22(26-14-25-21)30(15-27-20)13-17-9-6-10-18(11-17)28-23(31)19(24)12-16-7-4-3-5-8-16/h3-11,14-15,19H,12-13,24H2,1-2H3,(H,28,31)
• InChI Key: QEWGXGHHWKBXQX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC2=C1N=CN2CC3=CC(=CC=C3)NC(=O)C(CC4=CC=CC=C4)N

Description

Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- is a complex organic compound with a unique structure that combines elements of benzene, propanamide, and purine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- typically involves multi-step organic reactions. The process begins with the preparation of the benzenepropanamide backbone, followed by the introduction of the amino group and the purine moiety. Common reagents used in these reactions include amines, halogenated compounds, and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Similar Compounds

• Benzenepropanamide, a-methyl-
• Benzenepropanamide, a-amino-N-methyl-

Uniqueness

Benzenepropanamide, a-amino-N-(3-((6-(dimethylamino)-9H-purin-9-yl)methyl)phenyl)- is unique due to its specific structural features, which confer distinct chemical and biological properties compared to similar compounds. Its combination of benzene, propanamide, and purine moieties makes it a versatile compound with diverse applications.